Cas no 853-83-8 (Benzenesulfonamide, N-(diphenylmethyl)-4-methyl-)

Benzenesulfonamide, N-(diphenylmethyl)-4-methyl- structure
853-83-8 structure
Product Name:Benzenesulfonamide, N-(diphenylmethyl)-4-methyl-
CAS No:853-83-8
MF:C20H19NO2S
MW:337.43536400795
CID:1837119
PubChem ID:602705
Update Time:2025-04-21

Benzenesulfonamide, N-(diphenylmethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(diphenylmethyl)-4-methyl-
    • N-(p-methylphenyl)sulfonyl diphenylmethylamine
    • Oprea1_717388
    • starbld0003588
    • N-Benzhydryl-4-methylbenzenesulfonamide #
    • 853-83-8
    • AKOS003836067
    • STL221322
    • Cambridge id 5181955
    • N-(Diphenylmethyl)-p-toluenesulfonamide
    • N-(diphenylmethyl)-4-methylbenzenesulfonamide
    • N-Benzhydryl-4-methylbenzenesulfonamide
    • GRRYGPYATNGHAZ-UHFFFAOYSA-N
    • CBDivE_011251
    • MDL: MFCD00387609
    • Inchi: 1S/C20H19NO2S/c1-16-12-14-19(15-13-16)24(22,23)21-20(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15,20-21H,1H3
    • InChI Key: GRRYGPYATNGHAZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C1C=CC=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 337.114
  • Monoisotopic Mass: 337.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 54.6Ų
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